Cas no 6375-47-9 (3-Amino-4-methoxyacetanilide)

• Product Name: 3-Amino-4-methoxyacetanilide
• CAS No: 6375-47-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD00008676
• CID: 46713
• PubChem ID: 80779
• Update Time: 2025-08-02

3-Amino-4-methoxyacetanilide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-4-methoxyphenyl)acetamide
• 3'-Amino-4'-methoxyacetanilide
• 3'-AMINO-4'-METHOXYACETOANILIDE
• N-(3-amino-4-methoxyphenyl)-acetamide
• 4-Acetoamino-2-amino methoxybenzene
• N-(3-Amino-4-methoxy-phenyl)-acetamide
• 3-Amino-4-methoxyacetanilide
• N-(3-amino-4-methoxyphenyl)acetamide(SALTDATA: FREE)
• 5-Acetamido-o-anisidine
• N1-Acetyl-4-methoxy-1,3-phenylenediamine
• 2-Amino-4-Acetamino Anisole
• Acetamide, N-(3-amino-4-methoxyphenyl)-
• p-Acetanisidide, 3'-amino-
• 4-Acetamino-2-aminoanisole
• 2-Amino-4-acetylaminoanisole
• 3-Amino-4-Methoxy Acetanilide
• SJWQCBCAGCEWCV-UHFFFAOYSA-N
• N-(3-amino-4-methoxy-phenyl)acetamide
• DSSTox_CID_7620
• DSSTox_RID_78531
• DSSTox_GSID_27620
• 3-Amino-4-methoxyacetaniline
• Amino-4'-methoxyacetanilide, 3'-
• BDBM626098
• SCHEMBL399453
• 3-Amino-p-acetanisidide
• Tox21_303427
• NS00035552
• DS-18047
• 3/'-Amino-4/'-methoxyacetanilide
• F20328
• BP-10947
• 2-Amino-4-(acetylamino)phenyl methyl ether
• FT-0614980
• MFCD00008676
• A1064
• 2-Amino-4-(acetylamino)anisole
• F2190-0483
• 1-Methoxy-4-(N-acetylamino)-2-aminobenzene
• EINECS 228-938-8
• TIMTEC-BB SBB000217
• Tox21_201396
• NCGC00257450-01
• NCGC00258947-01
• CAS-6375-47-9
• 2-Amino-4-acetamidoanisole
• CHEMBL3184844
• W-104878
• DTXCID507620
• DTXSID2027620
• FSR7TUQ7VK
• NCGC00249041-01
• EN300-21065
• CS-W017195
• 2-Methoxy-5-acetamidoaniline
• AC-11221
• AKOS000200664
• 6-methoxy-3-acetylamino-aniline
• CCRIS 9091
• N-(3-Amino-4-methoxyphenyl)acetamide #
• 6375-47-9
• ALBB-010245
• 3\\'-Amino-4\\'-methoxyacetanilide
• BBL008271
• STK520613
• 4-Acetylamino-2-amino anisole

• MDL： MFCD00008676
• Inchi： 1S/C9H12N2O2/c1-6(12)11-7-3-4-9(13-2)8(10)5-7/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： SJWQCBCAGCEWCV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N)NC(C)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Powder
• Density: 1.1819 (rough estimate)
• Melting Point: 109°C
• Boiling Point: 313.03°C (rough estimate)
• Flash Point: 321°C
• Refractive Index: 1.5373 (estimate)
• PSA: 64.35000
• LogP: 1.89000
• Solubility: Not determined

3-Amino-4-methoxyacetanilide Security Information

• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Amino-4-methoxyacetanilide

3-Amino-4-methoxyacetanilide (CAS No. 6375-47-9): An Overview of Its Properties, Applications, and Recent Research

3-Amino-4-methoxyacetanilide (CAS No. 6375-47-9) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as 4-methoxy-2-acetamidophenylamine, is characterized by its unique chemical structure, which includes an acetamide group and a methoxy substituent on the aromatic ring. These functional groups contribute to its diverse reactivity and potential biological activities.

The molecular formula of 3-Amino-4-methoxyacetanilide is C₉H₁₁NO₃, and its molecular weight is 181.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its use in various formulations.

3-Amino-4-methoxyacetanilide has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its analgesic and anti-inflammatory properties. Studies have shown that this compound can effectively reduce pain and inflammation in animal models, making it a promising candidate for the development of new analgesic drugs.

In addition to its analgesic properties, 3-Amino-4-methoxyacetanilide has also been investigated for its potential as an antidepressant. Recent research has indicated that this compound may modulate serotonin and norepinephrine levels in the brain, which are neurotransmitters associated with mood regulation. This suggests that 3-Amino-4-methoxyacetanilide could be a valuable lead compound for the development of novel antidepressant medications.

The chemical structure of 3-Amino-4-methoxyacetanilide also makes it an attractive starting material for synthetic chemistry. Its reactive amino and methoxy groups allow for a variety of chemical transformations, including acylation, alkylation, and coupling reactions. These transformations can be used to synthesize more complex molecules with tailored biological activities.

In the pharmaceutical industry, 3-Amino-4-methoxyacetanilide is often used as an intermediate in the synthesis of drugs. For example, it can be used to prepare derivatives with enhanced pharmacological properties or improved drug delivery characteristics. The ability to modify the structure of this compound through synthetic chemistry opens up numerous possibilities for drug discovery and development.

3-Amino-4-methoxyacetanilide has also been studied for its potential use in combination therapy. Combining this compound with other drugs can enhance therapeutic efficacy while reducing side effects. For instance, recent studies have explored the synergistic effects of 3-Amino-4-methoxyacetanilide with nonsteroidal anti-inflammatory drugs (NSAIDs) in treating chronic pain conditions.

The safety profile of 3-Amino-4-methoxyacetanilide is another important aspect of its evaluation. Preclinical studies have generally shown that this compound has a favorable safety profile at therapeutic doses. However, like any pharmaceutical agent, it is essential to conduct thorough toxicity studies to ensure its safety for human use.

In conclusion, 3-Amino-4-methoxyacetanilide (CAS No. 6375-47-9) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical structure and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, the future prospects for this compound are promising.